Cas no 1506804-57-4 (4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol)

• Product Name: 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol
• CAS No: 1506804-57-4
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5161047
• PubChem ID: 75356389
• Update Time: 2025-05-20

4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-2-[1-[(2-methylpropyl)amino]ethyl]-
• 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol

• Inchi： 1S/C12H18FNO/c1-8(2)7-14-9(3)11-6-10(13)4-5-12(11)15/h4-6,8-9,14-15H,7H2,1-3H3
• InChI Key： FJAYMCCNAWLPKY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(F)C=C1C(NCC(C)C)C

Additional information on 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol

Introduction to 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1506804-57-4)

4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol, identified by its Chemical Abstracts Service (CAS) number 1506804-57-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro-substituted phenolic structure coupled with an amine side chain, exhibits a unique combination of chemical properties that make it a valuable candidate for further exploration in drug development.

The presence of a fluorine atom at the para position relative to the hydroxyl group in the benzene ring imparts unique electronic and steric effects, influencing both the reactivity and biological activity of the compound. The fluoro group is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug molecules. This feature has been extensively leveraged in the design of modern pharmaceuticals, particularly in oncology and anti-inflammatory therapies.

The amine substituent at the 2-position of the phenol ring, specifically a N-(isobutyl)aminoethyl chain, introduces basicity and potential for hydrogen bonding interactions. This structural motif is frequently employed in medicinal chemistry to enhance solubility, improve bioavailability, and target specific biological receptors. The combination of these two functional groups creates a versatile scaffold that can be further modified to explore novel therapeutic applications.

In recent years, there has been growing interest in fluorinated phenols as bioactive molecules due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit properties ranging from antioxidant and anti-inflammatory effects to potential applications in neurodegenerative diseases and cancer therapy. The fluoro-phenol core has been investigated for its ability to interact with enzymes and receptors, often leading to improved pharmacological outcomes compared to non-fluorinated analogs.

One of the most compelling aspects of 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol is its potential as a lead compound for drug discovery. The structural features described above suggest that it may possess interactions with targets relevant to metabolic disorders, cardiovascular diseases, or even certain types of cancer. While specific biological assays are required to fully elucidate its pharmacological profile, preliminary computational modeling studies suggest promising interactions with proteins involved in cellular signaling pathways.

The synthesis of this compound involves multi-step organic transformations, including nucleophilic aromatic substitution, alkylation reactions, and protection-deprotection strategies. The careful selection of reagents and reaction conditions is crucial to achieving high yields and purity, which are essential for downstream applications such as pharmacological testing or further derivatization. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or flow chemistry methodologies, may be employed to optimize production processes.

From a research perspective, 4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol represents an exciting opportunity for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying various functional groups or substituents while maintaining the core scaffold, researchers can generate libraries of analogs with tailored properties. This approach allows for the rapid identification of more potent and selective drug candidates.

The compound's solubility profile and stability under various conditions are also important considerations for its potential application in pharmaceutical formulations. Fluorinated phenols often exhibit good water solubility due to the presence of polar functional groups like hydroxyl and amine moieties. Additionally, their stability under storage conditions ensures long-term viability for research purposes or future commercialization efforts.

In conclusion,4-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1506804-57-4) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of fluorine substitution and amine functionality makes it an attractive candidate for further investigation into novel therapeutic agents. As our understanding of biological targets advances alongside innovations in synthetic methodologies,this compound will likely continue to be explored as part of broader drug discovery initiatives aimed at addressing unmet medical needs.